2-{2-[(allylamino)methyl]-6-methoxyphenoxy}acetamide hydrochloride

• IUPAC Name: 2-[2-methoxy-6-[(prop-2-enylamino)methyl]phenoxy]acetamide;hydrochloride
• InChI: InChI=1S/C13H18N2O3.ClH/c1-3-7-15-8-10-5-4-6-11(17-2)13(10)18-9-12(14)16;/h3-6,15H,1,7-9H2,2H3,(H2,14,16);1H
• InChI Key: CTGMHWQOLLSYMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OCC(=O)N)CNCC=C.Cl
• Molecular Formula: C13H19ClN2O3
• Molecular Weight: 286.75 g/mol
• CAS RN: 1030020-90-6

Description

2-{2-[(allylamino)methyl]-6-methoxyphenoxy}acetamide hydrochloride, also known as AMPI, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 2-{2-[(allylamino)methyl]-6-methoxyphenoxy}acetamide hydrochloride is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cancer growth, inflammation, and neurodegeneration. Specifically, this compound has been shown to inhibit the activity of histone deacetylases, which play a role in regulating gene expression and cell growth. This compound has also been shown to inhibit the activity of NF-κB, a transcription factor that regulates inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models and cell culture studies. In cancer research, this compound has been shown to inhibit tumor growth and induce apoptosis in a variety of cancer cell lines, including breast, lung, and colon cancer. Inflammation research has shown that this compound can reduce inflammation and oxidative stress in animal models of arthritis and colitis. In neurological disorders, this compound has been shown to protect against oxidative stress and neuroinflammation in animal models of Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-{2-[(allylamino)methyl]-6-methoxyphenoxy}acetamide hydrochloride has several advantages for use in lab experiments, including its low toxicity and high solubility in water and organic solvents. However, this compound also has some limitations, including its relatively low potency compared to other compounds with similar therapeutic properties. Additionally, this compound has not yet been extensively studied in human clinical trials, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for research on 2-{2-[(allylamino)methyl]-6-methoxyphenoxy}acetamide hydrochloride, including further investigation of its potential therapeutic properties in cancer, inflammation, and neurological disorders. Additionally, future studies could focus on optimizing the synthesis method and improving the potency and selectivity of this compound for specific targets. Finally, clinical trials could be conducted to evaluate the safety and efficacy of this compound in humans, which could lead to the development of new therapies for a variety of diseases.

Synthesis Methods

2-{2-[(allylamino)methyl]-6-methoxyphenoxy}acetamide hydrochloride can be synthesized through a series of chemical reactions involving allylamine, 2,6-dimethoxyphenol, and chloroacetic acid. The resulting compound is then treated with hydrochloric acid to form the hydrochloride salt of this compound. The synthesis of this compound has been reported in several studies, and the purity and yield of the compound can be optimized through various modifications to the reaction conditions.

Scientific Research Applications

2-{2-[(allylamino)methyl]-6-methoxyphenoxy}acetamide hydrochloride has been investigated for its potential therapeutic properties in various fields of research, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. Inflammation research has also shown that this compound can reduce inflammation in animal models of arthritis and colitis. In neurological disorders, this compound has been studied for its potential neuroprotective effects in models of Parkinson's disease and Alzheimer's disease.